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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Jasmine
lactone-d2, a deuterated isotopologue of the naturally occurring aroma compound, Jasmine

lactone. This document is intended for use by researchers, scientists, and professionals in drug

development who require detailed information on this compound for its application as a tracer

or internal standard in quantitative analyses.

Jasmine lactone-d2 is the deuterated form of Jasmine lactone, a volatile substance found in

various plants and teas, known for its distinct floral and fruity aroma.[1] The incorporation of

deuterium atoms makes it a valuable tool in analytical chemistry, particularly in mass

spectrometry-based methods, due to its mass shift compared to the endogenous, non-labeled

compound.[2]

Core Chemical Properties
While specific experimental data for Jasmine lactone-d2 is not widely published, its chemical

properties can be reliably inferred from the well-documented data of its non-deuterated

counterpart, Jasmine lactone. The primary difference will be a slight increase in molecular

weight due to the presence of two deuterium atoms.
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Table 1: General Chemical Properties of Jasmine Lactone and Jasmine Lactone-d2

Property
Jasmine Lactone
(Non-deuterated)

Jasmine Lactone-
d2 (Predicted)

Source

Molecular Formula C₁₀H₁₆O₂ C₁₀H₁₄D₂O₂ [3]

Molecular Weight 168.23 g/mol ~170.24 g/mol [3][4]

CAS Number 25524-95-2 Not available

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid

Odor
Floral, jasmine, fruity,

creamy

Floral, jasmine, fruity,

creamy

Boiling Point ~230-248 °C
Slightly higher than

non-deuterated form

Density ~0.98 - 1.00 g/cm³
Slightly higher than

non-deuterated form

Solubility

Soluble in alcohol and

ether; insoluble in

water

Soluble in alcohol and

ether; insoluble in

water

Note: The properties for Jasmine lactone-d2 are predicted based on the known properties of

Jasmine lactone and the addition of two deuterium atoms as indicated by the SMILES string

O=C1CCCC(O1)C/C([2H])=C([2H])\CC.

Synthesis and Isotopic Labeling
While a specific, published synthesis for Jasmine lactone-d2 is not readily available, a

plausible synthetic route can be conceptualized based on established methods for the

deuteration of organic molecules, particularly lactones. The deuteration is targeted at the vinyl

positions of the pentenyl side chain.

A potential synthetic approach could involve the Wittig reaction or a related olefination reaction

using a deuterated phosphonium ylide with an appropriate aldehyde precursor to construct the
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deuterated double bond. Another strategy could be the reduction of an alkyne precursor with

deuterium gas (D₂) using a Lindlar catalyst to achieve the desired cis stereochemistry of the

double bond.

Experimental Protocols
Jasmine lactone-d2 is primarily utilized as an internal standard in quantitative analytical

methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS), for the accurate measurement of Jasmine

lactone in various matrices.

Protocol: Quantification of Jasmine Lactone in a
Biological Matrix using GC-MS with Jasmine Lactone-d2
as an Internal Standard
1. Objective: To accurately quantify the concentration of Jasmine lactone in a given biological

sample (e.g., plasma, tissue homogenate) using a stable isotope dilution assay.

2. Materials:

Biological matrix sample
Jasmine lactone analytical standard
Jasmine lactone-d2 internal standard (of known concentration)
Organic solvents for extraction (e.g., hexane, dichloromethane)
Anhydrous sodium sulfate
GC-MS system with a suitable capillary column (e.g., DB-5ms)

3. Sample Preparation and Extraction:

Thaw the biological matrix sample.
To a known volume or weight of the sample, add a precise amount of the Jasmine lactone-
d2 internal standard solution.
Perform a liquid-liquid extraction with a suitable organic solvent.
Vortex the mixture and centrifuge to separate the organic and aqueous layers.
Collect the organic layer and dry it over anhydrous sodium sulfate.
Concentrate the extract to a final volume under a gentle stream of nitrogen.
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4. GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the concentrated extract into the GC-MS system.
GC Conditions (Typical):
Injector Temperature: 250 °C
Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and
hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate.
MS Conditions (Typical):
Ionization Mode: Electron Ionization (EI) at 70 eV.
Acquisition Mode: Selected Ion Monitoring (SIM).
Ions to Monitor:
For Jasmine lactone (m/z): Select characteristic ions (e.g., 168, 99, 71).
For Jasmine lactone-d2 (m/z): Select corresponding shifted ions (e.g., 170, 101, 71).

5. Data Analysis:

Integrate the peak areas for the selected ions of both the analyte (Jasmine lactone) and the
internal standard (Jasmine lactone-d2).
Calculate the ratio of the analyte peak area to the internal standard peak area.
Prepare a calibration curve by analyzing a series of calibration standards containing known
concentrations of Jasmine lactone and a fixed concentration of Jasmine lactone-d2.
Plot the peak area ratio against the concentration of the analyte to generate the calibration
curve.
Determine the concentration of Jasmine lactone in the unknown sample by interpolating its
peak area ratio from the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantification of Jasmine lactone

using Jasmine lactone-d2 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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